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Compound of Interest

Compound Name: 27-Alkyne cholesterol

Cat. No.: B15551835

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
27-Alkyne cholesterol is a synthetically modified analog of cholesterol that serves as a

powerful research tool in lipid biology and drug development. By incorporating a terminal

alkyne group onto the cholesterol side chain, this molecule becomes amenable to

bioorthogonal "click" chemistry reactions. This feature allows for the specific and efficient

attachment of reporter molecules, such as fluorophores or affinity tags (e.g., biotin), enabling

the visualization and tracking of cholesterol metabolism and localization within cellular systems.

Its structural similarity to native cholesterol allows it to be recognized and processed by various

cellular enzymes, making it a valuable probe for studying cholesterol transport, esterification,

and its role in signaling pathways. This guide provides an in-depth overview of the

physicochemical properties, experimental protocols, and key applications of 27-alkyne
cholesterol.

Physicochemical Properties of 27-Alkyne
Cholesterol
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The fundamental properties of 27-alkyne cholesterol are summarized below. While it is

consistently described as a white crystalline solid, a specific melting point is not widely reported

in the available literature.

Property Value Source(s)

Molecular Formula C₂₈H₄₄O [1][2][3][4]

Molecular Weight 396.6 g/mol (or 396.66 g/mol ) [1][2][4]

Appearance White crystalline solid/powder [2][4]

Purity

≥95% to >99% (typically

determined by ¹H NMR or

TLC)

[2][3][4]

Solubility

- DMF: 2 mg/mL- DMSO: 0.1

mg/mL- Ethanol: 20 mg/mL-

Ethanol:PBS (pH 7.2) (1:2):

0.3 mg/mL

[1]

Storage Conditions -20°C [1][2]

Stability
≥ 4 years (when stored at

-20°C)
[1]

CAS Number 1527467-07-7 [1][2][3]

Synthesis and Experimental Protocols
Plausible Synthetic Pathway
While a detailed, step-by-step synthesis protocol for 27-alkyne cholesterol is not readily

available in peer-reviewed literature, a plausible synthetic route can be inferred from the

synthesis of other sterol analogs, often starting from commercially available materials like

diosgenin. The general strategy involves the modification of the cholesterol side chain to

introduce the terminal alkyne.
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Plausible Synthesis of 27-Alkyne Cholesterol
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Caption: A generalized synthetic pathway for 27-alkyne cholesterol.

Experimental Protocol: Cellular Labeling and
Visualization via Click Chemistry
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This protocol is adapted from established methods for labeling and visualizing 27-alkyne
cholesterol in cultured cells using a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC)

reaction.[5][6]

Materials:

27-alkyne cholesterol

Cultured cells (e.g., Caco-2, A172 glioblastoma)

Cell culture medium (with and without delipidated fetal calf serum)

Phosphate-buffered saline (PBS)

Fixative solution (e.g., 3.7% formalin or glutaraldehyde in buffer)

Azide-reporter molecule (e.g., 3-azido-7-hydroxycoumarin for fluorescence on TLC, or a

fluorescently-tagged azide like Azide-Alexa Fluor 488 for microscopy)

Copper(I) catalyst solution (e.g., tetrakis(acetonitrile)copper(I) tetrafluoroborate (CuBF₄) in

acetonitrile or a CuSO₄/THPTA mixture)

Sodium ascorbate (if using CuSO₄)

Organic solvents (e.g., chloroform, methanol)

TLC plates (for biochemical analysis)

Fluorescence microscope or fluorometric scanner

Procedure:

Cellular Labeling:

Culture cells to the desired confluency. For some experiments, it may be beneficial to

incubate cells in a medium containing delipidated fetal calf serum for 16 hours prior to

labeling to enhance sterol uptake.
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Prepare a stock solution of 27-alkyne cholesterol in a suitable solvent (e.g., ethanol).

Add the 27-alkyne cholesterol to the cell culture medium to a final concentration of 5-12

µM.

Incubate the cells for a desired period (e.g., 4-18 hours) at 37°C to allow for uptake and

metabolic processing.

Cell Fixation and Permeabilization (for Microscopy):

Wash the cells with ice-cold PBS.

Fix the cells with 3.7% formalin for at least 15 minutes.

Wash the cells with PBS or an appropriate buffer.

If necessary, permeabilize the cells (e.g., with 0.1% Triton X-100) to allow entry of the click

reagents.

Lipid Extraction (for Biochemical Analysis):

Wash cells with ice-cold PBS and scrape them into a glass vial.

Perform a lipid extraction using a standard method, such as the Bligh-Dyer or Folch

procedure (typically using a chloroform/methanol/water mixture).

Collect the lower organic phase containing the lipids and dry it under a stream of nitrogen.

Click Reaction:

For Microscopy: Prepare the click reaction cocktail containing the azide-fluorophore, and

the copper catalyst. Incubate the fixed and permeabilized cells with the reaction cocktail

for 30-60 minutes at room temperature, protected from light.

For Biochemical Analysis: Reconstitute the dried lipid extract in a small volume of

chloroform or another suitable solvent. Add the click reaction mixture (containing the

azide-reporter and copper catalyst) to the lipid extract. Incubate at a slightly elevated

temperature (e.g., 55°C) for 1-4 hours.
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Analysis:

Microscopy: Wash the cells thoroughly with PBS to remove excess reagents. Mount the

coverslips and visualize the fluorescently labeled cholesterol using a fluorescence

microscope with the appropriate filter sets.

Biochemical Analysis: Resolve the click-reacted lipids by thin-layer chromatography (TLC).

Visualize the fluorescently labeled lipid spots using a fluorometric scanner.

Applications and Signaling Pathways
27-Alkyne cholesterol is a versatile tool for investigating various aspects of cholesterol

biology. Its primary application lies in its use as a metabolic probe that, after coupling with a

reporter azide via click chemistry, allows for sensitive detection through multiple methods

including fluorescence microscopy and mass spectrometry.[2]

This probe is accepted by key enzymes in cholesterol metabolism, such as acyl-

CoA:cholesterol acyltransferases (ACAT), which esterify cholesterol for storage in lipid droplets,

and cholesterol oxidases.[5] This allows researchers to study the dynamics of cholesterol

esterification and transport. For instance, studies have used 27-alkyne cholesterol to
investigate the Niemann-Pick C1 Like-1 (NPC1L1) dependent pathway of intestinal cholesterol

absorption, a key target for cholesterol-lowering drugs like ezetimibe.[5][6]

The experimental workflow for using 27-alkyne cholesterol to trace cholesterol trafficking and

metabolism is depicted below.
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Experimental Workflow for 27-Alkyne Cholesterol Probing

Detection Methods
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Caption: Workflow for cellular cholesterol analysis using 27-alkyne cholesterol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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